Cas no 769132-60-7 (Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl-)

Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl- structure
769132-60-7 structure
Product Name:Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl-
CAS No:769132-60-7
MF:C12H18N2
MW:190.284722805023
CID:551197
PubChem ID:45115764
Update Time:2025-04-19

Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl-
    • 2-ETHYL-6,7-DIMETHYL-1,2,3,4-TETRAHYDROQUINOXALINE
    • Quinoxaline, 2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl- (9CI)
    • 2-Ethyl-6,7-dimethyl-1,2,3,4-tetrahydro-quinoxaline
    • Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl
    • DTXSID20668343
    • KCXPQGIMMOBELQ-UHFFFAOYSA-N
    • SCHEMBL5900111
    • Quinoxaline,2-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl-(9ci)
    • 769132-60-7
    • Inchi: 1S/C12H18N2/c1-4-10-7-13-11-5-8(2)9(3)6-12(11)14-10/h5-6,10,13-14H,4,7H2,1-3H3
    • InChI Key: KCXPQGIMMOBELQ-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C(C)=CC=2NCC1CC

Computed Properties

  • Exact Mass: 190.14700
  • Monoisotopic Mass: 190.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06000
  • LogP: 3.19540

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